2-methoxy-4,5-dimethyl-N-(2-oxo-1,2,3,4-tetrahydroquinolin-6-yl)benzenesulfonamide

• IUPAC Name: 2-methoxy-4,5-dimethyl-N-(2-oxo-3,4-dihydro-1H-quinolin-6-yl)benzenesulfonamide
• InChI: InChI=1S/C18H20N2O4S/c1-11-8-16(24-3)17(9-12(11)2)25(22,23)20-14-5-6-15-13(10-14)4-7-18(21)19-15/h5-6,8-10,20H,4,7H2,1-3H3,(H,19,21)
• InChI Key: VQNYPHLKSHRWCJ-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC(=C(C=C1C)S(=O)(=O)NC2=CC3=C(C=C2)NC(=O)CC3)OC
• Molecular Formula: C18H20N2O4S
• Molecular Weight: 360.4 g/mol

Description

The compound appears to contain an indole nucleus, which is a common structure in many bioactive compounds. Indole derivatives have been found in many important synthetic drug molecules and have shown various biological activities, including antiviral, anti-inflammatory, anticancer, anti-HIV, antioxidant, antimicrobial, antitubercular, antidiabetic, antimalarial, and anticholinesterase activities.

Scientific Research Applications

Medicinal Chemistry and Drug Development

• Anti-Inflammatory Agents : Research has explored the potential anti-inflammatory properties of this compound. .
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Materials Science and Optoelectronics

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Mechanism of Action

The mechanism of action of a compound refers to how it interacts with biological systems to produce its effects. Indole derivatives have been found to bind with high affinity to multiple receptors, which can be helpful in developing new useful derivatives.

Future Directions

The future directions for research on this compound would likely depend on its observed properties and effects. Given the wide range of activities observed for indole derivatives, it could be of interest to further investigate this compound for potential therapeutic applications.